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Compound of Interest |

Compound Name: 26:0 Lyso PC-d4
Cat. No.: B15141344
Get Quote

For researchers and scientists in the field of drug development, the proper handling and
disposal of specialized chemical compounds like 26:0 Lyso PC-d4 (1-
hexacosanoyl(12,12,13,13-D4)-sn-glycero-3-phosphocholine) is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, step-by-step
information for the safe disposal of this deuterated lysophosphatidylcholine, ensuring the
protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 26:0 Lyso PC-d4 in
accordance with good industrial hygiene and safety practices. Personnel should wear
appropriate personal protective equipment (PPE), including gloves, lab coats, and safety
glasses. Work should be conducted in a well-ventilated area to minimize potential exposure. In
case of contact, rinse the affected area with mild soap and water. If inhaled, move to fresh air. If
ingested, rinse the mouth with water and seek medical attention.[1]

Step-by-Step Disposal Protocol

The disposal of 26:0 Lyso PC-d4, as with many research chemicals, requires a licensed and
professional waste disposal service.[1] Adherence to local, state, and federal regulations is
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mandatory.
« Initial Assessment and Segregation:

o Identify all waste containing 26:0 Lyso PC-d4. This includes unused product,
contaminated consumables (e.qg., pipette tips, vials), and solutions.

o Segregate this waste from other laboratory waste streams to prevent cross-contamination
and ensure proper disposal classification.

e Waste Collection and Storage:
o Collect all 26:0 Lyso PC-d4 waste in a designated, properly labeled, and sealed container.

o The container should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials. The recommended storage temperature for the pure compound is
-20°C.[2][3][4]

o Consultation with Environmental Health and Safety (EHS):

o Contact your institution's EHS department to determine the specific procedures for
chemical waste pickup and disposal.

o Provide them with the Safety Data Sheet (SDS) for 26:0 Lyso PC-d4 to ensure accurate
waste profiling.

» Arranging for Professional Disposal:

o The disposal of this material should be handled by a licensed professional waste disposal
company.[1]

o Your EHS department will typically coordinate this, but it is the researcher's responsibility
to ensure the process is initiated.

o Dispose of the substance as an unused product when applicable.[1]

o Documentation:
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o Maintain detailed records of the waste generated, including the amount and date of
disposal. This is crucial for regulatory compliance and laboratory safety audits.

Key Chemical and Physical Properties

A summary of the key properties of 26:0 Lyso PC-d4 is provided below for quick reference.

Property Value

Molecular Formula C34H66D4NO7P[2][4][5]

Molecular Weight 639.92 g/mol [2][4]1[5]

Appearance White solid[5]

Solubility S(.Jluble in ethanol and a chloroform-methanol
mixture.[2][5]

Storage Temperature -20°C[2][3][4]

CAS Number 1246303-15-0[2][3][5]

Experimental Protocols Cited

The information provided in this guide is based on standard safety and disposal protocols as
outlined in Safety Data Sheets for similar chemical compounds. No experimental protocols for
the degradation or neutralization of 26:0 Lyso PC-d4 are readily available or recommended for
standard laboratory settings. The primary and recommended method of disposal is through a

licensed waste management service.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 26:0 Lyso PC-
d4.
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Identify 26:0 Lyso PC-d4 Waste

'

Segregate Waste

'

Collect in Labeled, Sealed Container

'

Store in Designated Cool, Dry, Ventilated Area

Contact Environmental Health & Safety (EHS)

Provide Safety Data Sheet (SDS)| AUl ERiel@Re=a=Te AL RBIS o[oSIRSTTaV o=

Maintain Detailed Disposal Records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. isotope.com [isotope.com]

2. avantiresearch.com [avantiresearch.com]

3. Lyso-PC 26:0 (hexacosanoyl-12,12,13,13-Dasrme; 98%) CP 95% | Cambridge Isotope
Laboratories, Inc. [isotope.com]

4. 26:0-d4 Lyso pc | 1246303-15-0 | WZB30315 | Biosynth [biosynth.com]

5. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 26:0 Lyso PC-d4: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141344/docs#navigating-the-safe-disposal-of-26-
0-lyso-pc-d4-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://isotope.com/product/attachment/NSK-LPC-1/SDS%20-%20NSK-LPC-1_V.1.0.pdf
https://www.avantiresearch.com/en-gb/products/product/860389-260-d4-lyso-pc
https://isotope.com/lyso-pc-26-0-hexacosanoyl-d4-dlm-10501-group
https://isotope.com/lyso-pc-26-0-hexacosanoyl-d4-dlm-10501-group
https://www.biosynth.com/p/WZB30315/1246303-15-0-260-d4-lyso-pc
https://www.lumiprobe.com/p/c26-lpc-d4
https://www.benchchem.com/product/b15141344/docs#navigating-the-safe-disposal-of-26-0-lyso-pc-d4-a-procedural-guide
https://www.benchchem.com/product/b15141344/docs#navigating-the-safe-disposal-of-26-0-lyso-pc-d4-a-procedural-guide
https://www.benchchem.com/product/b15141344/docs#navigating-the-safe-disposal-of-26-0-lyso-pc-d4-a-procedural-guide
https://www.benchchem.com/product/b15141344/docs#navigating-the-safe-disposal-of-26-0-lyso-pc-d4-a-procedural-guide
https://www.benchchem.com/product/b15141344?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141344?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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